2-ethyl-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: 2-ethyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c1-3-20-23-18-9-4-14(12-19(18)27-20)21(25)22-15-5-7-16(8-6-15)24-11-10-17(13-24)26-2/h4-9,12,17H,3,10-11,13H2,1-2H3,(H,22,25)
• InChI Key: LXTNYMYXHIGTML-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)N4CCC(C4)OC
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol
• CAS No.: 1797699-72-9

Description

2-ethyl-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Ethyl Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives: Mohamed (2014) and Mohamed (2021) discuss the synthesis of compounds similar to 2-ethyl-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzo[d]thiazole-6-carboxamide. They describe the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives to produce new compounds, highlighting the versatility of the thiazole group in synthesizing diverse derivatives (Mohamed, 2014); (Mohamed, 2021).

Antimicrobial and Anticancer Activities

• Antimicrobial Activities of Thiazole Derivatives: Mohamed et al. (2012) synthesized 8-Ethoxycoumarin derivatives and evaluated their antimicrobial activity. They found that these derivatives, which are structurally related to the this compound, exhibit promising antimicrobial properties (Mohamed et al., 2012).
• Anticancer Activity of Thiazole and Imidazolidine Derivatives: Al-Saleem et al. (2018) studied thiazole and imidazolidine derivatives containing the pyridine moiety for their anticancer activity. They found these compounds to have potential in inhibiting cancer cell growth, suggesting the relevance of thiazole derivatives in cancer research (Al-Saleem et al., 2018).

Structural and Synthesis Studies

• Characterization and Docking Studies of Thiazole Derivatives

  Spoorthy et al. (2021) conducted docking studies and antimicrobial evaluation of ethyl benzodioxophosphol-oxothiazolidin-thiophene-2-carboxylates, closely related to the compound . Their work demonstrates the importance of structural analysis and potential biological activity of such compounds (Spoorthy et al., 2021).

• High-Yield Synthesis of Similar Compounds

  Bobeldijk et al. (1990) discussed the high-yield synthesis of a precursor compound for radiopharmaceutical applications, showing the potential of thiazole derivatives in medical imaging (Bobeldijk et al., 1990).